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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electron ionization
mass spectrum of 2,2-dichlorobutane. It includes detailed quantitative data, experimental
protocols for spectral acquisition, and a visualization of the compound's fragmentation pathway,
serving as a crucial resource for identification and structural elucidation in various scientific and
industrial applications.

Mass Spectral Data

The electron ionization (EI) mass spectrum of 2,2-dichlorobutane is characterized by a series
of fragment ions, with the molecular ion being of low abundance. The quantitative data,
including the mass-to-charge ratio (m/z) and relative abundance of the principal ions, are
summarized in Table 1. This data is crucial for the identification of 2,2-dichlorobutane in
complex mixtures.[1][2]

Table 1: Key lons in the Electron lonization Mass Spectrum of 2,2-Dichlorobutane
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miz Relative Abundance (%) Proposed Fragment lon
29 25.0 [C2H5]+

55 72.4 [CAHT]+

91 100.0 (Base Peak) [C4H8CI]+

93 32.0 [C4H8(37)CI]+

97 50.7 [C3H6CI2]+e

Data sourced from the National Institute of Standards and Technology (NIST) Mass
Spectrometry Data Center and PubChem.[1][2]

Experimental Protocols

The mass spectrum of 2,2-dichlorobutane is typically acquired using a Gas Chromatograph-
Mass Spectrometer (GC-MS) system equipped with an electron ionization source. The
following protocol outlines a standard methodology for this analysis.[3]

Sample Preparation: 2,2-Dichlorobutane, a volatile liquid, is diluted in a suitable solvent, such
as methanol or dichloromethane, to a concentration of approximately 1 part per million (ppm).

Gas Chromatography (GC) Conditions:

Injector: Split/splitless injector, operated in split mode with a typical split ratio of 50:1.
* Injector Temperature: 250 °C.

e Column: A non-polar capillary column, such as a 30 m x 0.25 mm internal diameter, 0.25 um
film thickness column with a 5% phenyl-methylpolysiloxane stationary phase.

e Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: An initial oven temperature of 40 °C is held for 2 minutes,
followed by a ramp to 200 °C at a rate of 10 °C/min.[3]

Mass Spectrometry (MS) Conditions:
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« lonization Mode: Electron lonization (El).
e Electron Energy: 70 eV.[3]

 lon Source Temperature: 230 °C.[3]

e Quadrupole Temperature: 150 °C.[3]

e Mass Range: m/z 40-150.

e Scan Speed: 1000 amu/s.[3]

Fragmentation Pathway

The fragmentation of 2,2-dichlorobutane upon electron ionization is governed by the stability
of the resulting carbocations and radical species. The initial event is the removal of an electron
to form the molecular ion ([M]*+), which is often unstable and present in low abundance.[3]
Subsequent fragmentation occurs through various pathways, including the cleavage of C-C
and C-Cl bonds. The presence of two chlorine atoms leads to characteristic isotopic patterns
for chlorine-containing fragments, with peaks at m/z and m/z+2 in an approximate 3:1 ratio for
fragments with one chlorine atom.

The proposed fragmentation pathway for 2,2-dichlorobutane is illustrated in the following

[CAHT]+
- HCI m/z 55
Ch ( ) - C2H3Cl
/ [C2H5]+
( ) m/z 29
- CHze [C3H6CI2]+
m/z 97/99/101

Click to download full resolution via product page

diagram:

Caption: Proposed fragmentation pathway of 2,2-Dichlorobutane.
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Experimental Workflow

The overall workflow for the analysis of 2,2-dichlorobutane using GC-MS is a standardized
procedure in analytical chemistry. It ensures the separation of the analyte from any potential
matrix components before its introduction into the mass spectrometer for ionization,

fragmentation, and detection.
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l
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Caption: Generalized workflow for GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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